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Compound of Interest

1-(4-Chlorophenyl)-2,2-
Compound Name:
dimethylpropan-1-one

CAS No.: 30314-42-2

Cat. No.: B1352676

Get Quote

An In-depth Technical Guide to the Molecular Structure of 1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one, also known by its synonym 4'-Chloro-2,2-
dimethylpropiophenone, is an aromatic ketone of significant interest in synthetic organic
chemistry.[1] Its molecular structure, characterized by a unique combination of a halogenated
aromatic ring and a sterically demanding alkyl group, makes it a valuable intermediate in the
synthesis of more complex molecules, including pharmaceuticals and agrochemicals. This
guide provides a comprehensive analysis of its molecular architecture, theoretical
spectroscopic characteristics, a detailed protocol for its synthesis, and an exploration of its
chemical significance.

Compound Identification:
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Property Value
Molecular Formula C11H13CIO[1]
Molecular Weight 196.67 g/mol [1]
CAS Number 30314-42-2[1]

| SMILES | CC(C)(C)C(=0)C1=CC=C(C=C1)CI[1] |

Section 1: Molecular Structure and Conformation

The structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is defined by three primary
components: a para-substituted chlorophenyl ring, a central carbonyl group, and a bulky tert-
butyl group. This arrangement dictates the molecule's reactivity and physical properties.

o Chlorophenyl Moiety: The benzene ring is substituted with a chlorine atom at the para-
position (C4). The chlorine atom is an ortho-, para-directing group in electrophilic aromatic
substitution reactions, a key factor in the compound's synthesis.[2]

o Ketone Functional Group: A carbonyl (C=0) group links the aromatic ring to the alkyl portion
of the molecule. The typical bond distance for a C=0 bond in similar aromatic ketones is in
the range of 1.208 A to 1.225 A.[3] This polar group is a primary site for nucleophilic attack.

o Tert-Butyl Group: The 2,2-dimethylpropyl (tert-butyl) group is a sterically bulky moiety. Its
significant size imposes considerable steric hindrance around the carbonyl group, influencing
reaction kinetics and favoring substitution at the para-position of the phenyl ring during
synthesis to minimize steric clash.[2][4]

The overall conformation is governed by the rotation around the single bonds connecting the
three main components. The phenyl ring itself is planar, while the tert-butyl group provides a
three-dimensional tetrahedral geometry.

Caption: 2D structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one.

Section 2: Spectroscopic Signhature for Structural
Verification
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The definitive confirmation of the molecular structure relies on a combination of spectroscopic

techniques. Below is a predictive analysis of the expected spectral data for this compound.

Technique Expected Observations Rationale
The two sets of aromatic
protons appear as doublets
H NMR ~7.8 ppm (d, 2H), ~7.4 ppm (d,  due to para-substitution. The
2H), ~1.3 ppm (s, 9H) nine equivalent protons of the
tert-butyl group appear as a
sharp singlet.
The carbonyl carbon is
significantly downfield. Four
~198 ppm (C=0), ~138-128 signals are expected for the
m (6 aromatic C), ~44 ppm aromatic carbons due to
15C NMR ppm ( ) pp

(quaternary C), ~28 ppm (3
CHs C)

symmetry. The quaternary and
methyl carbons of the tert-butyl
group have characteristic
shifts.

IR Spectroscopy

~1685 cm~1 (strong, sharp),
~3100-3000 cm~! (medium),
~1600 cm~t (medium), ~850-
800 cm~1 (strong)

Corresponds to the C=0
stretch of the aryl ketone.
Aromatic C-H stretching.
Aromatic C=C stretching.
Para-disubstitution C-H bend.

Mass Spectrometry

M+ peak at m/z 196, M+2 peak
at m/z 198 (3:1 ratio). Key
fragments at m/z 139/141 and
m/z 57.

The molecular ion peaks
reflect the molecular weight
and the characteristic isotopic
signature of chlorine.
Fragmentation often involves
cleavage of the acylium ion
([CICeH4CO]*) and the stable
tert-butyl cation (JC(CHs)s]™*).

Section 3: Synthesis via Friedel-Crafts Acylation
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The most direct and widely employed method for synthesizing 1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one is the Friedel-Crafts acylation of chlorobenzene.[2] This classic
electrophilic aromatic substitution reaction involves treating chlorobenzene with 2,2-
dimethylpropanoyl chloride (pivaloyl chloride) in the presence of a strong Lewis acid catalyst,
such as aluminum chloride (AICI3).[4]

Mechanism of Action

The reaction proceeds through the formation of a highly electrophilic acylium ion. The Lewis
acid catalyst activates the pivaloyl chloride, facilitating the departure of the chloride to generate
the acylium ion. This electrophile is then attacked by the electron-rich 1t-system of the
chlorobenzene ring. The chlorine substituent on the ring directs the incoming electrophile to the
ortho and para positions. However, due to the significant steric bulk of the tert-butyl group on
the acylium ion, the substitution occurs almost exclusively at the less hindered para position,
yielding the desired product with high regioselectivity.[2]

Reactants

Pivaloyl Chloride
Reaction Process Final Product
. . Electrophilic Aromatic > Aqueous Workup Purification
et ! Ayl I R Substitution (EAS) (Quenching, Extraction) (Distillation/Chromatography) )

Catalyst

AICIs (Lewis Acid)

d

|

1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one

Click to download full resolution via product page

Caption: Workflow for the synthesis via Friedel-Crafts Acylation.

Experimental Protocol
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This protocol outlines a general laboratory procedure for the synthesis. All operations should be
performed in a well-ventilated fume hood.[2]

Materials and Reagents:

Molar Mass ( g/mol

Reagent/Material Formula ) Purity
Chlorobenzene CeHsCl 112.56 299%
Pivaloyl Chloride (CHs)sCcocCl 120.58 >98%
Anhydrous Aluminum

_ AICls 133.34 =299%
Chloride
Dichloromethane

CH2Cl2 84.93 Anhydrous

(DCM)
Hydrochloric Acid
(HC) HCI 36.46 Concentrated (37%)

| Anhydrous Magnesium Sulfate | MgSOa | 120.37 | N/A |
Procedure:

e Reaction Setup: Equip a flame-dried, three-necked round-bottom flask with a dropping
funnel, a magnetic stirrer, and a reflux condenser connected to a gas outlet (e.g., a bubbler).
Maintain an inert atmosphere using nitrogen or argon.

o Reagent Charging: Charge the flask with anhydrous aluminum chloride (1.1 equivalents) and
anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

o Addition of Reactants: Add chlorobenzene (1.0 equivalent) to the dropping funnel and add it
dropwise to the stirred AICIs suspension. Subsequently, add pivaloyl chloride (1.05
equivalents) dropwise over 1 hour, ensuring the internal temperature does not exceed 5-10
°C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for an additional 3-5 hours. Monitor the reaction's progress using Thin
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Layer Chromatography (TLC).

o Workup: Upon completion, cool the reaction mixture back to 0 °C and carefully quench it by
slowly pouring it over a stirred mixture of crushed ice and concentrated HCI.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the agueous layer twice with dichloromethane.

e Washing & Drying: Combine the organic layers and wash sequentially with a saturated
sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium
sulfate.

« Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator.
The resulting crude product can be purified by vacuum distillation or column chromatography
on silica gel to yield pure 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one.[2]

Section 4: Significance in Drug Development and
Chemical Synthesis

While not a final drug product itself, 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is
structurally related to key intermediates in medicinal chemistry. For instance, the core structure
of a substituted propiophenone is central to the antidepressant bupropion, which is 1-(3-
chlorophenyl)-2-[(1,1-dimethylethyl)amino]-1-propanone.[5][6] The synthesis and manipulation
of compounds like 4'-chloro-2,2-dimethylpropiophenone provide chemists with a robust
platform for developing new molecular entities. Its defined structure and predictable reactivity
make it an important building block for creating libraries of compounds for screening and lead
optimization in drug discovery programs.

Conclusion

The molecular structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is a well-defined
architecture featuring a para-chlorinated phenyl ring, a ketone, and a sterically influential tert-
butyl group. This specific arrangement is readily confirmed through standard spectroscopic
methods and can be efficiently constructed with high regioselectivity using the Friedel-Crafts
acylation reaction. Its utility as a synthetic intermediate underscores the importance of

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1352676/docs?utm_src=pdf-body#1-4-chlorophenyl-2-2-dimethylpropan-1-one-molecular-structure
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_1_4_Chlorophenyl_2_methylpropan_1_one_via_Friedel_Crafts_Acylation.pdf
https://www.benchchem.com/product/b1352676/docs?utm_src=pdf-body#1-4-chlorophenyl-2-2-dimethylpropan-1-one-molecular-structure
https://pubchem.ncbi.nlm.nih.gov/compound/Bupropion
https://en.wikipedia.org/wiki/Bupropion
https://www.benchchem.com/product/b1352676/docs?utm_src=pdf-body#1-4-chlorophenyl-2-2-dimethylpropan-1-one-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

understanding its fundamental chemical properties for applications in medicinal chemistry and
materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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